Cas no 1222533-88-1 (5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo2,3-bpyridine-4-carboxylic acid)

• Product Name: 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo2,3-bpyridine-4-carboxylic acid
• CAS No: 1222533-88-1
• MF: C₁₈H₂₅F₃N₂O₂Si
• MW: 386.484016180038
• MDL: MFCD15530313
• CID: 1003527
• PubChem ID: 329772051
• Update Time: 2025-06-15

5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo2,3-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethyl-1H-pyrrolo[2,3-b]pyridine
• 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• CS-0338559
• 5-(trifluoromethyl)-1-(triisopropylsilyl)pyrrolo[2,3-b]pyridine-4-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 5-(trifluoromethyl)-1-[tris(1-methylethyl)silyl]-
• 5-(Trifluoromethyl)-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• DTXSID801120126
• BS-42498
• 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylicacid
• 5-(trifluoromethyl)-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridine-4-carboxylic acid
• 1222533-88-1
• MFCD15530313
• XYB53388
• 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid, AldrichCPR
• 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo2,3-bpyridine-4-carboxylic acid

• MDL： MFCD15530313
• Inchi： 1S/C18H25F3N2O2Si/c1-10(2)26(11(3)4,12(5)6)23-8-7-13-15(17(24)25)14(18(19,20)21)9-22-16(13)23/h7-12H,1-6H3,(H,24,25)
• InChI Key： LKEOFBNRUAFEDP-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2=C(C(=O)O)C(C(F)(F)F)=CN=C12

Computed Properties

• Exact Mass: 386.16373907g/mol
• Monoisotopic Mass: 386.16373907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo2,3-bpyridine-4-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo2,3-bpyridine-4-carboxylic acid

Recent Advances in the Application of 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS: 1222533-88-1) in Chemical Biology and Drug Discovery

The compound 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid (CAS: 1222533-88-1) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring both trifluoromethyl and triisopropylsilyl protective groups, has demonstrated unique physicochemical properties that make it particularly valuable for drug discovery applications. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the development of kinase inhibitors. Researchers demonstrated that the electron-withdrawing trifluoromethyl group significantly enhances the binding affinity of derived compounds to ATP-binding pockets, while the bulky triisopropylsilyl group provides excellent protection for the pyrrole nitrogen during synthetic transformations. The carboxylic acid functionality serves as a convenient handle for further derivatization, enabling rapid structure-activity relationship exploration.

In the field of PROTAC (Proteolysis Targeting Chimera) development, this compound has shown particular promise. A recent Nature Chemical Biology publication reported its incorporation into heterobifunctional molecules designed to target oncogenic proteins for degradation. The unique electronic properties imparted by the trifluoromethyl group were found to enhance the proteasome recruitment efficiency, while the silyl-protected nitrogen improved metabolic stability in in vivo models. These findings suggest that 1222533-88-1 may become an important building block for next-generation targeted protein degradation therapeutics.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access this compound and its derivatives. A 2024 ACS Catalysis paper described a novel palladium-catalyzed cross-coupling approach that significantly improves the yield and purity of 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid compared to traditional methods. The new protocol features milder reaction conditions and better functional group tolerance, making it more suitable for industrial-scale production.

Recent computational studies have provided insights into the unique molecular interactions facilitated by this scaffold. Molecular dynamics simulations reveal that the trifluoromethyl group participates in unexpected halogen bonding interactions with protein residues, while the silyl group contributes to favorable hydrophobic contacts. These findings, published in a 2023 Journal of Chemical Information and Modeling article, help explain the observed biological activities and provide guidance for rational drug design using this scaffold.

Looking forward, researchers anticipate expanding applications of 1222533-88-1 in areas such as covalent inhibitor development, where its reactive handle could be exploited for targeted covalent modification of disease-relevant proteins. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammatory disease indications. As synthetic methodologies continue to improve and our understanding of its molecular interactions deepens, 5-(Trifluoromethyl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid is poised to become an increasingly important tool in modern drug discovery.